Cas no 25400-54-8 (3-cyclohexyl-2-hydroxy-propanoic acid)

• Product Name: 3-cyclohexyl-2-hydroxy-propanoic acid
• CAS No: 25400-54-8
• Molecular Formula: C₉H₁₆O₃
• Molecular Weight: 172.22200
• CID: 2932015
• PubChem ID: 12756209

3-cyclohexyl-2-hydroxy-propanoic acid Properties

Names and Identifiers

• 3-cyclohexyl-D-lactic acid
• 3-cyclohexyl-2-hydroxypropionic acid;3-cyclohexyl-2-hydroxy-propionic acid;3-Cyclohexyl-2-hydroxy-propionsaeure;3-cyclohexyllactic acid;2-hydroxy-3-cyclohexylpropionic acid;
• 3-cyclohexyl-2-hydroxy-propanoic acid
• 3-cyclohexyl-2-hydroxypropanoicacid
• F78972
• AB88772
• AKOS014316186
• DA-07646
• MFCD17171007
• 3-cyclohexyl-2-hydroxy-propionic acid
• 25400-54-8
• 3-cyclohexyl-2-hydroxypropanoic acid
• SCHEMBL2164847
• AB89443
• SY326880
• SB84048
• MFCD17171008
• WMHUKKRNWMPXKB-UHFFFAOYSA-N
• SY344208
• a-Hydroxy-cyclohexanepropanoic acid
• EN300-176071
• 2-hydroxy-3-cyclohexylpropionic acid
• (R)-Alpha-hydroxy-cyclohexanepropanoic acid
• GGA46900
• ABA40054
• MCA37741

• InChIKey： WMHUKKRNWMPXKB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h7-8,10H,1-6H2,(H,11,12)
• SMILES： C1CCC(CC1)CC(C(=O)O)O

Computed Properties

• Exact Mass: 172.11000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 172.109944368g/mol
• Heavy Atom Count: 12
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 1.40230
• PSA: 57.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids